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Introduction
Hexokinase (HK) is a foundational enzyme that initiates the process of glycolysis by catalyzing

the phosphorylation of glucose to glucose-6-phosphate (G6P).[1][2] This irreversible step

commits glucose to the glycolytic pathway, a central hub of cellular metabolism. The activity of

hexokinase is a critical indicator of the metabolic state of cells and is implicated in numerous

physiological and pathological processes, including cancer and diabetes.[1][2] Consequently,

the accurate measurement of hexokinase activity in cellular and tissue lysates is vital for

metabolic research and the development of therapeutic agents targeting these pathways.

This application note provides a detailed protocol for a robust and sensitive coupled enzymatic

assay to determine hexokinase activity in cell lysates. The method is based on the continuous

spectrophotometric monitoring of NADPH production, which is directly proportional to

hexokinase activity.[1][3]

Principle of the Assay
Directly measuring the products of the hexokinase reaction can be challenging. Therefore, a

coupled enzyme assay is employed to link the activity of hexokinase to a readily measurable

product.[1][3][4] The principle involves two sequential enzymatic reactions:
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Primary Reaction (Hexokinase): In the presence of ATP and Magnesium (Mg²⁺), hexokinase

in the cell lysate phosphorylates D-glucose to produce D-glucose-6-phosphate (G6P) and

ADP.[1][3]

Indicator Reaction (G6PDH): An excess of exogenous Glucose-6-Phosphate

Dehydrogenase (G6PDH) is added to the reaction. G6PDH catalyzes the oxidation of G6P,

using β-nicotinamide adenine dinucleotide phosphate (NADP⁺) as a cofactor, which is

reduced to NADPH.[1][3]

The rate of NADPH production is directly proportional to the rate of G6P production by

hexokinase.[1] NADPH has a distinct absorbance maximum at 340 nm, allowing the rate of the

reaction to be monitored continuously by measuring the increase in absorbance at this

wavelength (ΔA₃₄₀/min).[1][5][6]
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Figure 1. Coupled reaction for measuring Hexokinase activity.
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Experimental Protocols
Part 1: Cell Lysate Preparation
This protocol describes the preparation of cell lysates suitable for enzymatic assays. It is crucial

to perform all steps on ice to preserve enzyme activity.

Materials:

Phosphate-Buffered Saline (PBS), ice-cold

Cell Lysis Buffer (e.g., 50 mM HEPES, 50 mM NaCl, 1% Triton X-100, 5 mM EDTA, freshly

added protease inhibitor cocktail).[7]

Cell scraper

Microcentrifuge

Procedure:

Cell Harvest: Aspirate the culture medium from adherent cells. For suspension cells, pellet

by centrifugation (e.g., 500 x g for 5 minutes).

Washing: Wash the cells once with ice-cold PBS to remove residual medium.[2] For adherent

cells, add PBS to the plate, swirl, and aspirate. For suspension cells, resuspend the pellet in

PBS and centrifuge again.

Lysis: Add an appropriate volume of ice-cold Cell Lysis Buffer to the cell pellet or plate.

Incubate on ice for 10-20 minutes with occasional agitation.

Harvesting Lysate: For adherent cells, use a cell scraper to dislodge the cells into the lysis

buffer. Transfer the lysate to a pre-chilled microcentrifuge tube.

Clarification: Centrifuge the lysate at high speed (e.g., 12,000-14,000 x g) for 10-15 minutes

at 4°C to pellet insoluble cellular debris.[8]

Collection: Carefully transfer the clear supernatant, which contains the soluble proteins, to a

new pre-chilled tube.[2] This is the cell lysate. Keep on ice.
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Part 2: Protein Concentration Determination (Bradford
Assay)
To ensure accurate comparison between samples, it is essential to normalize hexokinase

activity to the total protein concentration of the lysate.

Materials:

Bradford Reagent

Bovine Serum Albumin (BSA) standards (e.g., 0.1 to 1.0 mg/mL)

Spectrophotometer or microplate reader capable of reading at 595 nm

Procedure:

Prepare Standards: Prepare a series of BSA standard dilutions of known concentrations.[9]

[10]

Sample Preparation: Dilute the cell lysate if necessary to fall within the linear range of the

BSA standard curve.

Assay: In a 96-well plate or cuvettes, add a small volume of each standard or unknown

sample (e.g., 5-10 µL).

Reagent Addition: Add the Bradford Reagent to each well or cuvette (e.g., 200 µL). Mix

gently.

Incubation: Incubate at room temperature for at least 5 minutes.[11][12]

Measurement: Measure the absorbance at 595 nm.[9][11]

Calculation: Generate a standard curve by plotting the absorbance of the BSA standards

versus their concentrations. Use the linear equation from the standard curve to determine

the protein concentration of the cell lysate samples.[10][11]
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.creative-proteomics.com/resource/protocol-for-bradford-protein-assay.htm
https://opentrons.com/applications/bradford-assay
https://static.igem.org/mediawiki/2021/6/6b/T--UPF_Barcelona--bradford.pdf
https://www.abcam.com/en-us/knowledge-center/western-blot/bradford-assay
https://www.creative-proteomics.com/resource/protocol-for-bradford-protein-assay.htm
https://static.igem.org/mediawiki/2021/6/6b/T--UPF_Barcelona--bradford.pdf
https://opentrons.com/applications/bradford-assay
https://static.igem.org/mediawiki/2021/6/6b/T--UPF_Barcelona--bradford.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16091865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is designed for a spectrophotometer using a 1 cm pathlength cuvette. Volumes

can be scaled down for use in a 96-well plate format.

Materials:

Assay Buffer (e.g., 50 mM Triethanolamine buffer, pH 7.6)[5]

1 M D-Glucose solution

100 mM ATP solution

100 mM MgCl₂ solution

20 mM NADP⁺ solution

Glucose-6-Phosphate Dehydrogenase (G6PDH) solution (~200 units/mL)

Spectrophotometer capable of measuring absorbance at 340 nm at a controlled temperature

(e.g., 25°C or 37°C)

Procedure:

Reaction Master Mix: Prepare a master mix for the number of samples to be tested. For

each reaction, combine the components as listed in the table below. Prepare enough for all

samples plus one blank.

Component Volume per Reaction Final Concentration

Assay Buffer 800 µL 50 mM

1 M D-Glucose 100 µL 100 mM

100 mM ATP 20 µL 2 mM

100 mM MgCl₂ 20 µL 2 mM

20 mM NADP⁺ 20 µL 0.4 mM

G6PDH (~200 U/mL) 10 µL ~2 U/mL
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| Total Volume | 970 µL | |

Assay Setup: Pipette 970 µL of the Reaction Master Mix into a cuvette. For the blank, add 30

µL of Assay Buffer. For the samples, add 10-30 µL of cell lysate (adjust volume based on

enzyme activity) and bring the final volume to 1.0 mL with Assay Buffer.

Equilibration: Incubate the cuvettes in the spectrophotometer at the desired temperature

(e.g., 25°C) for 5 minutes to allow the temperature to equilibrate and to record any

background rate.[6]

Reaction Initiation: To initiate the reaction, add the cell lysate to the sample cuvettes. If the

lysate was added in the previous step, the reaction has already started.

Measurement: Immediately mix by inversion and start recording the absorbance at 340 nm

every 30 seconds for 5-10 minutes.[1]

Data Analysis: Plot absorbance at 340 nm versus time. Determine the rate of reaction

(ΔA₃₄₀/min) from the linear portion of the curve for both the sample and the blank.[1][13]
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Figure 2. Experimental workflow for the Hexokinase activity assay.
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Data Presentation and Calculations
The activity of Hexokinase is calculated using the Beer-Lambert law.

1. Calculate the Corrected Rate: Subtract the rate of the blank from the rate of the sample to

correct for any background reactions.

ΔA₃₄₀/min (Corrected) = ΔA₃₄₀/min (Sample) - ΔA₃₄₀/min (Blank)[1]

2. Calculate Enzyme Activity: The activity is calculated using the following formula:

Activity (µmol/min/mL or U/mL) = (ΔA₃₄₀/min (Corrected) * Reaction Volume (mL)) / (ε * Path

Length (cm) * Sample Volume (mL))

Where:

ε (Molar extinction coefficient of NADPH): 6220 M⁻¹cm⁻¹ at 340 nm.[6]

Reaction Volume: The total volume of the assay in the cuvette (e.g., 1.0 mL).

Path Length: The path length of the cuvette (typically 1 cm).

Sample Volume: The volume of cell lysate added to the reaction (in mL).

3. Calculate Specific Activity: To compare the activity between different samples, calculate the

specific activity, which is normalized to the protein concentration.

Specific Activity (U/mg) = Activity (U/mL) / Protein Concentration (mg/mL)

Example Data:

Table 1: Bradford Assay - BSA Standard Curve
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BSA Conc. (mg/mL) Absorbance at 595 nm (Avg)

0.0 0.050

0.2 0.250

0.4 0.450

0.6 0.650

0.8 0.850

1.0 1.050

Sample A Lysate 0.550

Sample B Lysate 0.750

From the standard curve, a linear regression yields the equation: y = 1.0x + 0.05. Protein

concentration of Sample A is 0.50 mg/mL and Sample B is 0.70 mg/mL.

Table 2: Hexokinase Activity Measurement

Sample
ΔA₃₄₀/min
(Raw)

ΔA₃₄₀/min
(Corrected)

Activity (U/mL)
Specific
Activity (U/mg)

Blank 0.002 N/A N/A N/A

Sample A 0.042 0.040 0.214 0.428

Sample B 0.064 0.062 0.332 0.474

Calculations based on a 1.0 mL reaction volume and 0.03 mL (30 µL) of cell lysate.

Glycolytic Pathway Context
Hexokinase catalyzes the first committed step in glycolysis, a ten-step pathway that breaks

down glucose to pyruvate, generating ATP and NADH. Understanding its position in this

pathway highlights its regulatory importance.
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Figure 3. Simplified overview of the Glycolysis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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